1-(3-methoxypropyl)-9-methyl-2-(piperidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 6-(3-methoxypropyl)-10-methyl-5-(piperidine-1-carbonyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C21H26N4O3/c1-15-8-6-11-25-18(15)22-19-16(20(25)26)14-17(24(19)12-7-13-28-2)21(27)23-9-4-3-5-10-23/h6,8,11,14H,3-5,7,9-10,12-13H2,1-2H3
• InChI Key: OXJRJJJNQQOYFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CCCOC)C(=O)N4CCCCC4
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol
• CAS No.: 900296-48-2

Description

1-(3-methoxypropyl)-9-methyl-2-(piperidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed various polymethoxylated fused pyridine ring systems, including pyrido[1,2-a]pyrrolo[2,3-d]pyrimidines, for their potential antitumor activities. These compounds have been screened for in vitro antitumor activity, showing a broad spectrum of effectiveness against different tumor cell lines. Particularly, certain compounds have demonstrated significant activity against breast cancer, non-small cell lung cancer, and ovarian cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Rostom et al., 2009).

Antimicrobial and Antifungal Properties

The synthesis of novel heterocyclic compounds derived from natural products has led to the discovery of agents with significant antimicrobial and antifungal properties. For instance, certain pyrrolidine derivatives have shown activity against methicillin-resistant Staphylococcus aureus (MRSA) and Cryptococcus neoformans, highlighting their potential in addressing drug-resistant infections and fungal diseases (Masila et al., 2020).

Antiviral and Cytotoxic Agents

Compounds incorporating the pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine structure have also been synthesized and evaluated for their antiviral and cytotoxic activities. This research has identified compounds with activity against herpes simplex virus-1 (HSV-1) and human immunodeficiency virus-1 (HIV-1), in addition to a broad spectrum of antitumor activities. These findings underscore the versatility of such compounds in contributing to the development of new antiviral and anticancer drugs (El-Subbagh et al., 2000).